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Compound of Interest

Compound Name: UNC5293

Cat. No.: B10824701

For Researchers, Scientists, and Drug Development Professionals

Introduction

UNC5293 is a potent and highly selective inhibitor of MER receptor tyrosine kinase (MERTK), a
member of the TYRO3, AXL, and MERTK (TAM) family of receptor tyrosine kinases.[1][2][3]
MERTK is implicated in various cellular processes, including cell survival, proliferation, and
immune regulation, and its aberrant expression is associated with numerous cancers.[3][4][5]
[6] UNC5293 exhibits subnanomolar activity against MERTK and demonstrates high selectivity
over other kinases, making it a valuable tool for studying MERTK signaling and a potential
therapeutic agent.[1][2][4][5] These application notes provide a detailed protocol for the
preparation of UNC5293 stock solutions in dimethyl sulfoxide (DMSO), ensuring accurate and
reproducible experimental results.

Data Presentation

A summary of the key quantitative data for UNC5293 is presented in the table below for easy
reference.
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Property Value Reference
Molecular Weight 518.69 g/mol [1]
CAS Number 2226789-82-6 [1]
Appearance White to off-white solid [7]
Solubility in DMSO 100 mg/mL (192.79 mM) [1107]
MERTK Ki 0.19 nM [11[4]1[5]
MERTK IC50 0.9nM [1]7118]
Cell-based MERTK

Phosphorylation 1C50 94 nM L71EE]
Storage of Powder 3 years at -20°C [1]
Storage of Stock Solution in 1 year at -80°C; 1 month at 7]
DMSO -20°C

Signaling Pathway

UNC5293 selectively inhibits the MERTK receptor tyrosine kinase. The binding of its ligand,
GASG6, to MERTK induces receptor dimerization and autophosphorylation, initiating
downstream signaling cascades. These pathways, including MAPK/ERK, PI3K/AKT, and
JAK/STAT, are crucial for cell survival and proliferation. By inhibiting MERTK, UNC5293
effectively blocks these downstream signals.[4]
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UNC5293 Mechanism of Action
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Caption: UNC5293 inhibits MERTK signaling pathways.

Experimental Protocols
Materials

UNC5293 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Protocol for Preparing a 10 mM UNC5293 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro experiments. Adjustments can be made to prepare other
concentrations as needed.

o Preparation: Work in a clean, designated area. Ensure all equipment is properly calibrated
and sterile. It is recommended to use fresh, anhydrous DMSO as moisture can reduce the
solubility of UNC5293.[1]

» Weighing UNC5293: Carefully weigh out the desired amount of UNC5293 powder using a
calibrated analytical balance. To prepare 1 mL of a 10 mM stock solution, you will need 5.187
mg of UNC5293 (Molecular Weight = 518.69 g/mol ).

e Dissolving in DMSO: Add the weighed UNC5293 powder to a sterile microcentrifuge tube.
Add the calculated volume of DMSO to the tube. For a 10 mM solution, add 1 mL of DMSO
for every 5.187 mg of UNC5293.

¢ Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) or brief sonication can be used to aid dissolution
if necessary.[7] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is crucial to aliquot the stock solution into smaller, single-use volumes.[1][7][9]
Store the aliquots in a freezer. For long-term storage (up to 1 year), use an -80°C freezer.
For short-term storage (up to 1 month), an -20°C freezer is sufficient.[1][7] Protect the stock
solution from light.[7]

Experimental Workflow

The following diagram illustrates the key steps for preparing a UNC5293 stock solution.
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Workflow for Preparing UNC5293 Stock Solution
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Caption: Step-by-step workflow for UNC5293 stock preparation.
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Quality Control

¢ Always use high-purity, anhydrous DMSO to ensure maximum solubility and stability of
UNC5293.

 Visually confirm that the UNC5293 powder is fully dissolved before aliquoting and storing.

o Clearly label all aliquots with the compound name, concentration, date of preparation, and
solvent.

» For in vitro cell-based assays, ensure the final concentration of DMSO in the culture medium
is kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.[9] A vehicle control
(medium with the same concentration of DMSO) should always be included in experiments.

By following these detailed protocols and application notes, researchers can confidently
prepare and utilize UNC5293 stock solutions for their studies, contributing to a deeper
understanding of MERTK signaling in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for UNC5293 Stock
Solution Preparation in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824701#preparing-unc5293-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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